2-[3-(2,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid

• IUPAC Name: 2-[3-(2,4-dichlorophenyl)propyl]-6-methoxybenzoic acid
• InChI: InChI=1S/C17H16Cl2O3/c1-22-15-7-3-6-12(16(15)17(20)21)5-2-4-11-8-9-13(18)10-14(11)19/h3,6-10H,2,4-5H2,1H3,(H,20,21)
• InChI Key: JGVFJRIBHKYVAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)O)CCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2O3
• Molecular Weight: 339.2 g/mol

Description

The compound “2-[3-(2,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid” is a complex organic molecule. It contains a benzoic acid moiety, which is a common component in various pharmaceuticals and is known for its antimicrobial properties. The molecule also contains a 2,4-dichlorophenyl group, which is a common motif in various pesticides and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzoic acid moiety, the introduction of the methoxy group, and the coupling of these components with the 2,4-dichlorophenyl-propyl group. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the phenyl and benzoic acid moieties), halogens (the dichloro group), a propyl chain, and a methoxy group. These functional groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the benzoic acid moiety could participate in reactions typical of carboxylic acids, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxylic acid and methoxy groups could impact the compound’s solubility in different solvents.

Scientific Research Applications

References:

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews
• 2,2-Dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-6-yl]ethyl]-2H-1,2,3-triazol-4-yl]acetamide : A hybridization-based approach for anticancer ligand design. Molecules
• 2,4-Dichloro-3,5-difluorobenzoic acid : An efficient synthetic precursor. Journal of Fluorine Chemistry
• Thiazoles : Having diverse biological activities. Medicinal Chemistry Research

Safety and Hazards

As with any chemical compound, handling “2-[3-(2,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid” would require appropriate safety precautions. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific information.

Mechanism of Action

Target of Action

Based on its structural similarity to other compounds, it may interact with proteins or enzymes involved in carbon-carbon bond formation .

Mode of Action

It might involve the formation of sigma bonds with its targets, leading to changes in their function . The compound may also participate in Suzuki–Miyaura (SM) cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Biochemical Pathways

The compound may affect biochemical pathways related to carbon-carbon bond formation, such as the Suzuki–Miyaura cross-coupling pathway . This pathway involves the coupling of chemically differentiated fragments with a metal catalyst, leading to changes in downstream processes .

Pharmacokinetics

Its bioavailability may be influenced by factors such as its lipophilicity and water solubility .

Result of Action

It may induce changes in the function of its targets, leading to alterations in biochemical pathways .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-[3-(2,4-Dichloro-phenyl)-propyl]-6-methoxy-benzoic acid. Factors such as temperature, pH, and the presence of other chemicals can affect its reactivity .